Cas no 75735-47-6 (Methyl 4-methyl-5-nitrothiophene-2-carboxylate)
75735-47-6 structure
Product Name:Methyl 4-methyl-5-nitrothiophene-2-carboxylate
CAS No:75735-47-6
MF:C7H7NO4S
MW:201.199780702591
CID:1094414
PubChem ID:12615584
Update Time:2025-04-20
Methyl 4-methyl-5-nitrothiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-methyl-5-nitrothiophene-2-carboxylate
- 75735-47-6
- Methyl 4-methyl-5-nitro-2-thiophenecarboxylate
- METHYL4-METHYL-5-NITROTHIOPHENE-2-CARBOXYLATE
- AB77169
- SCHEMBL8363261
- DTXSID101246979
-
- Inchi： 1S/C7H7NO4S/c1-4-3-5(7(9)12-2)13-6(4)8(10)11/h3H,1-2H3
- InChI Key： ZMPNEFDRDQESSG-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OC)=CC(C)=C1[N+](=O)[O-]
Computed Properties
- Exact Mass: 201.00957888g/mol
- Monoisotopic Mass: 201.00957888g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 100Ų
Methyl 4-methyl-5-nitrothiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199198-1g |
methyl 4-methyl-5-nitrothiophene-2-carboxylate |
75735-47-6 | 95% | 1g |
$549 | 2021-08-05 | |
| Chemenu | CM199198-1g |
methyl 4-methyl-5-nitrothiophene-2-carboxylate |
75735-47-6 | 95% | 1g |
$549 | 2023-01-18 | |
| Alichem | A169005017-1g |
Methyl 4-methyl-5-nitrothiophene-2-carboxylate |
75735-47-6 | 95% | 1g |
$521.40 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742103-1g |
Methyl 4-methyl-5-nitrothiophene-2-carboxylate |
75735-47-6 | 98% | 1g |
￥4645.00 | 2024-07-28 |
Methyl 4-methyl-5-nitrothiophene-2-carboxylate Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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